Neogrifolin
Neogrifolin
Brand Name:
Vulcanchem
CAS No.:
23665-96-5
VCID:
VC0162079
InChI:
InChI=1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-21-19(5)14-20(23)15-22(21)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+
SMILES:
CC1=CC(=CC(=C1CC=C(C)CCC=C(C)CCC=C(C)C)O)O
Molecular Formula:
C22H32O2
Molecular Weight:
328.5 g/mol
Neogrifolin
CAS No.: 23665-96-5
Reference Standards
VCID: VC0162079
Molecular Formula: C22H32O2
Molecular Weight: 328.5 g/mol
| CAS No. | 23665-96-5 |
|---|---|
| Product Name | Neogrifolin |
| Molecular Formula | C22H32O2 |
| Molecular Weight | 328.5 g/mol |
| IUPAC Name | 5-methyl-4-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]benzene-1,3-diol |
| Standard InChI | InChI=1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-21-19(5)14-20(23)15-22(21)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+ |
| Standard InChIKey | JWDIUXFSIWOGDP-VZRGJMDUSA-N |
| Isomeric SMILES | CC1=CC(=CC(=C1C/C=C(\C)/CC/C=C(\C)/CCC=C(C)C)O)O |
| SMILES | CC1=CC(=CC(=C1CC=C(C)CCC=C(C)CCC=C(C)C)O)O |
| Canonical SMILES | CC1=CC(=CC(=C1CC=C(C)CCC=C(C)CCC=C(C)C)O)O |
| Appearance | Powder |
| Synonyms | 4-farnesyl-5-methylresorcinol 4-trans,trans-farnesyl-5-methylresorcinol neogrifolin |
| PubChem Compound | 9874426 |
| Last Modified | Nov 11 2021 |
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